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Cat. No.: B2763788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cinnamyl benzoate, an aromatic ester, contributes to the characteristic sweet, balsamic, and

spicy fragrance of various plants. Its presence is significant not only for the plant's chemical

defense and pollinator attraction but also for its potential applications in the pharmaceutical,

cosmetic, and flavor industries. This technical guide provides an in-depth exploration of the

natural occurrence of cinnamyl benzoate in plants, detailing its quantitative analysis,

experimental protocols for its study, and the biosynthetic pathways leading to its formation.

Natural Occurrence and Quantitative Data
Cinnamyl benzoate and its related ester, cinnamyl cinnamate, have been identified in a variety

of plant species, most notably in the balsams and resins of the Styracaceae and Fabaceae

families, as well as in the essential oils of certain flowers. The concentration of these

compounds can vary significantly depending on the plant species, geographical origin, and the

specific part of the plant. Below is a summary of the quantitative data available for cinnamyl
benzoate and related cinnamyl esters in various plant sources.
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Plant Species Family Plant Part Compound
Concentration/
Presence

Styrax

tonkinensis

(Siam Benzoin)

Styracaceae Resin
Cinnamyl

benzoate
Present[1]

Styrax benzoin

(Sumatra

Benzoin)

Styracaceae Resin
Cinnamyl

benzoate
Present[2][3]

Myroxylon

balsamum (Peru

Balsam)

Fabaceae Balsam
Cinnamyl

cinnamate

Present within

the "cinnamein"

fraction (which

constitutes 60-

70% of the

balsam)[1][4]

Myroxylon

balsamum (Tolu

Balsam)

Fabaceae Balsam

Benzyl benzoate

& Benzyl

cinnamate

Present[5]

Desmos

chinensis
Annonaceae Fruit, Leaf, Twig

Benzyl benzoate

esters
Present[6]

Cinnamomum

rhyncophyllum
Lauraceae Leaf Oil Benzyl benzoate

Up to 77% of the

oil

Biosynthesis of Cinnamyl Benzoate
The biosynthesis of cinnamyl benzoate is intrinsically linked to the phenylpropanoid pathway,

a major route for the production of a wide array of secondary metabolites in plants. The

pathway commences with the amino acid L-phenylalanine and proceeds through a series of

enzymatic reactions to yield the precursors necessary for the final esterification step.

The key precursors for cinnamyl benzoate are cinnamoyl-CoA and benzyl alcohol. Cinnamoyl-

CoA is a direct product of the phenylpropanoid pathway. Benzyl alcohol is derived from

benzoyl-CoA, which is also synthesized from cinnamic acid via a β-oxidative pathway.[7][8] The

final step is the esterification of cinnamoyl-CoA with benzyl alcohol, a reaction catalyzed by an
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acyltransferase. While the specific enzyme responsible for cinnamyl benzoate synthesis has

not been definitively characterized in all plant species, it is highly probable that a member of

the BAHD (BEAT, AHCT, HCBT, DAT) family of acyltransferases is involved.[2][9][10] Enzymes

from this family are known to catalyze the formation of similar benzoate and cinnamate esters

in various plants.[8][9][10]
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Enzymes

L-Phenylalanine trans-Cinnamic AcidPAL Cinnamoyl-CoACNL

Benzoyl-CoA
β-oxidation
(CHD, KAT)

Cinnamyl Benzoate

Benzyl AlcoholReduction Steps  Acyltransferase
(BAHD family)

PAL:
Phenylalanine Ammonia-Lyase

CNL:
Cinnamate-CoA Ligase

CHD:
Cinnamoyl-CoA Hydratase/Dehydrogenase

KAT:
3-Ketoacyl-CoA Thiolase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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